IDF-11774

• Molecular Formula: C23H32N2O2
• Molecular Weight: 368.5 g/mol
• InChI: InChI=1S/C23H32N2O2/c1-24-6-8-25(9-7-24)22(26)16-27-21-4-2-20(3-5-21)23-13-17-10-18(14-23)12-19(11-17)15-23/h2-5,17-19H,6-16H2,1H3
• InChIKey: QGBBBLPWBSWERZ-UHFFFAOYSA-N

IDF-11774: Clinical HIF-1α Inhibitor for Cancer & Retinopathy

IDF-11774 is a synthetic small-molecule inhibitor of hypoxia-inducible factor-1α (HIF-1α), identified as a clinical candidate for cancer therapy [1]. It is chemically defined as 2-(4-adamantan-1-yl-phenoxy)-1-(4-methylpiperazin-1-yl)ethanone, with the molecular formula C23H32N2O2 and a molecular weight of 368.51 [2]. IDF-11774 inhibits the accumulation of HIF-1α under hypoxic conditions and is distinguished by its advancement to Phase I clinical evaluation, a milestone rarely achieved by HIF-1α inhibitors [1]. Its mechanism involves the inhibition of heat shock protein 70 (HSP70) chaperone activity, which in turn suppresses HIF-1α accumulation and downstream signaling [3]. This profile establishes IDF-11774 as a critical tool for studying HIF-1α biology and for developing targeted cancer therapies.

1

HIF-1α pathway inhibition for cancer & retinopathy research models

2

Targets HSP70, disrupting cancer cell energy metabolism

3

Reported anti-angiogenic & anti-proliferative endpoints in solid tumor models

• [1] Ban, H. S., et al. (2017). The novel hypoxia-inducible factor-1α inhibitor IDF-11774 regulates cancer metabolism, thereby suppressing tumor growth. Cell Death & Disease, 8(6), e2836. View Source
• [2] National Library of Medicine. (2017). IDF-11774. MeSH Supplementary Concept Data 2024. View Source
• [3] Ban, H. S., et al. (2016). Identification of Targets of the HIF-1 Inhibitor IDF-11774 Using Alkyne-Conjugated Photoaffinity Probes. Bioconjugate Chemistry, 27(8), 1911-1920. View Source

Why IDF-11774 Cannot Be Substituted

Generic substitution of HIF-1α inhibitors is scientifically unsound due to highly divergent mechanisms of action, potency, and validated in vivo profiles. While many compounds inhibit HIF-1α, their downstream effects on cancer metabolism, angiogenesis, and clinical viability vary dramatically. For instance, a mitochondrial complex I inhibitor like BAY 87-2243 exhibits nanomolar potency but has seen clinical termination due to toxicity, whereas IDF-11774 operates via HSP70 chaperone inhibition with a distinct metabolic reprogramming effect and a favorable oral bioavailability profile [1][2]. The profound differences in pathway modulation—from energy metabolism (AMPK/mTOR) to vascular biology (ANGPT2/TIE2)—preclude any assumption of functional interchangeability [2][3]. Therefore, for reproducible and translatable research, the specific chemical identity and validated pharmacology of IDF-11774 are non-negotiable.

!

HIF-1α inhibitors diverge in mechanism (translational, metabolic, direct binding). IDF-11774 targets HSP70 and alters energy metabolism; results from other classes may not transfer.

!

Potency and anti-proliferative response may vary widely across HIF-1α inhibitor classes. Substitution can lead to different assay outcomes.

!

Oral bioavailability advantage of IDF-11774 may not extend to other HIF-1α tool compounds; many require IP/IV dosing.

• [1] Ellinghaus, P., et al. (2013). BAY 87-2243, a highly potent and selective inhibitor of hypoxia-induced gene activation has antitumor activities by inhibition of mitochondrial complex I. Cancer Medicine, 2(5), 611-624. View Source
• [2] Ban, H. S., et al. (2017). The novel hypoxia-inducible factor-1α inhibitor IDF-11774 regulates cancer metabolism, thereby suppressing tumor growth. Cell Death & Disease, 8(6), e2836. View Source
• [3] Kim, J. H., et al. (2025). Inhibition of Endothelial HIF-1α by IDF-11774 Attenuates Retinal Neovascularization and Vascular Leakage. Investigative Ophthalmology & Visual Science, 66(9), 47. View Source

IDF-11774 Comparative Efficacy Evidence

Superior HIF-1α Transcriptional Inhibition vs. KC7F2

IDF-11774 has advanced to Phase I clinical trials as a cancer therapeutic, a milestone not reached by many other HIF-1α inhibitors. In direct contrast, BAY 87-2243, a potent HIF-1 inhibitor (IC50 = 0.7 nM), had its Phase I clinical trial terminated due to drug-related adverse events [1]. This differential in clinical progression underscores a more favorable therapeutic window and safety profile for IDF-11774, which is a critical selection criterion for translational research models.

HIF-1α Transcriptional Inhibition

Cross-study comparable

IC50: 3.65 µM (IDF-11774) vs 15–20 µM (KC7F2)

4.1- to 5.5-fold lower IC50

Reported higher assay potency context

HiBiT-HRE assay in HCT116 cells; different assay for KC7F2

Evidence Dimension	Clinical Development Status
Target Compound Data	Advanced to Phase I clinical trial (active)
Comparator Or Baseline	BAY 87-2243: Phase I clinical trial terminated for adverse events
Quantified Difference	Clinical candidate (active) vs. development terminated
Conditions	Clinical trial phase progression (Phase I) and termination status.

Why This Matters

For procurement decisions, the clinical advancement of IDF-11774 signals a higher likelihood of reproducible in vivo pharmacology and translatability compared to analogs with known toxicity or trial failure.

• [1] NCATS Inxight Drugs. BAY-87-2243. View Source

Improved Anti-Proliferative Efficacy in Gastric Cancer vs. PX-478

IDF-11774 is characterized as an orally bioavailable HIF-1 inhibitor, which is a critical advantage for in vivo tumor xenograft studies requiring non-invasive, repeated dosing . While other HIF-1 inhibitors like PX-478 are also orally available and in clinical trials, the specific oral bioavailability of IDF-11774 is consistently demonstrated across multiple xenograft models, leading to significant tumor regression with daily oral administration [1]. This established oral route simplifies experimental logistics and improves animal welfare compared to inhibitors requiring intravenous or intraperitoneal administration.

Gastric Cancer Anti-Proliferative Activity

Cross-study comparable

IC50: 20.53 µM (AGS), 27.42 µM (KATO-III) vs PX-478 29.43, 36.02 µM

1.31- to 1.43-fold lower IC50

Supports anti-proliferative endpoint review

MTT assay, 48h under normoxia

Evidence Dimension	Route of Administration
Target Compound Data	Oral (demonstrated in mouse xenograft studies)
Comparator Or Baseline	Other HIF-1 inhibitors (e.g., some requiring IP/IV)
Quantified Difference	Oral vs. parenteral administration
Conditions	Mouse xenograft models (e.g., HCT116, gastric cancer).

Why This Matters

Oral bioavailability is a practical advantage for in vivo research, reducing handling stress and enabling long-term dosing regimens, which is a significant factor for laboratories prioritizing animal welfare and experimental throughput.

• [1] Ban, H. S., et al. (2017). The novel hypoxia-inducible factor-1α inhibitor IDF-11774 regulates cancer metabolism, thereby suppressing tumor growth. Cell Death & Disease, 8(6), e2836. View Source

Oral Bioavailability for Chronic In Vivo Studies

In vivo xenograft assays demonstrate that IDF-11774 exhibits substantial anticancer efficacy in mouse models harboring KRAS, PTEN, or VHL mutations, which are common oncogenic drivers in malignant cancers [1][2]. This broad activity across distinct genetic backgrounds is a key differentiator from other HIF-1 inhibitors. For instance, while EZN-2208 shows efficacy in K-ras mutant models, its activity is primarily linked to its topoisomerase I inhibition [3]. Similarly, metformin's HIF-1α suppression is context-dependent and not its primary mechanism [4]. IDF-11774's consistent efficacy across these clinically relevant mutations underscores its potential as a robust tool for studying HIF-1α-dependent tumorigenesis in diverse cancer types.

Oral Bioavailability for In Vivo Dosing

Class-level inference

20 mg/kg/day PO, 14 days → tumor regression in HCT116 xenograft

Supports oral dosing for chronic in vivo models

Class-level comparison; many tool compounds require IP/IV

Evidence Dimension	In Vivo Antitumor Efficacy (Xenograft Models)
Target Compound Data	Substantial anticancer efficacy in mouse models with KRAS, PTEN, or VHL mutations.
Comparator Or Baseline	EZN-2208 (K-ras mutant models); Metformin (context-dependent HIF-1α suppression)
Quantified Difference	Broad efficacy across multiple mutation types vs. more limited or context-dependent activity
Conditions	Mouse xenograft models (colorectal, gastric, melanoma) with specific mutations.

Why This Matters

For researchers modeling specific cancer genotypes, IDF-11774 offers a validated tool with demonstrated efficacy across a range of clinically relevant mutations, reducing the need for multiple, less-characterized compounds.

• [1] Ban, H. S., et al. (2017). The novel hypoxia-inducible factor-1α inhibitor IDF-11774 regulates cancer metabolism, thereby suppressing tumor growth. Cell Death & Disease, 8(6), e2836. View Source
• [2] Kim, W. H., et al. (2023). IDF-11774 Induces Cell Cycle Arrest and Apoptosis by Inhibiting HIF-1α in Gastric Cancer. Pharmaceutics, 15(12), 2772. View Source
• [3] Sapra, P., et al. (2011). Potent and sustained inhibition of HIF-1α and downstream genes by a polyethyleneglycol-SN38 conjugate, EZN-2208, results in anti-angiogenic effects. Angiogenesis, 14(3), 245-253. View Source
• [4] Rocha, G. Z., et al. (2016). Metformin increases PDH and suppresses HIF-1α under hypoxic conditions and induces cell death in oral squamous cell carcinoma. Oncotarget, 7(34), 55057-55068. View Source

Efficacy in KRAS-Mutant Xenografts vs. BAY 87-2243

IDF-11774 uniquely reprograms cancer cell metabolism by decreasing the extracellular acidification rate (ECAR) and oxygen consumption rate, which are measures of glycolysis and mitochondrial respiration, respectively [1]. This is coupled with a suppression of angiogenesis through reduced expression of HIF-1 target genes [1]. This dual mechanism—concurrently targeting energy production and vascular support—differentiates IDF-11774 from inhibitors like BAY 87-2243, which primarily act on mitochondrial complex I [2], or YC-1, which inhibits HIF-1α synthesis and stability [3]. The result is an elevated AMP/ATP ratio and subsequent AMPK phosphorylation, leading to mTOR inhibition, a pathway not universally engaged by all HIF-1α inhibitors [1]. This metabolic-angiogenic axis offers a distinct pharmacological profile for research.

Response in KRAS-Mutant Xenografts

Cross-study comparable

Substantial efficacy in KRAS-mutant models vs BAY 87-2243 lacking efficacy

Reported model-response context in KRAS-mutant xenografts

Cross-study comparison; HCT116 KRAS model

Evidence Dimension	Mechanism of Action and Metabolic Effect
Target Compound Data	Decreases ECAR and oxygen consumption; elevates AMP/ATP ratio; inhibits mTOR.
Comparator Or Baseline	BAY 87-2243 (mitochondrial complex I inhibitor); YC-1 (inhibits HIF-1α synthesis/stability)
Quantified Difference	Unique dual inhibition of glycolysis and angiogenesis via AMPK/mTOR axis.
Conditions	HCT116 colorectal carcinoma cells under hypoxia.

Why This Matters

This unique dual-action mechanism provides a specific tool for studying the intersection of cancer metabolism and angiogenesis, offering a validated pathway for experiments not replicable with other HIF-1 inhibitors.

• [1] Ban, H. S., et al. (2017). The novel hypoxia-inducible factor-1α inhibitor IDF-11774 regulates cancer metabolism, thereby suppressing tumor growth. Cell Death & Disease, 8(6), e2836. View Source
• [2] Ellinghaus, P., et al. (2013). BAY 87-2243, a highly potent and selective inhibitor of hypoxia-induced gene activation has antitumor activities by inhibition of mitochondrial complex I. Cancer Medicine, 2(5), 611-624. View Source
• [3] Yeo, E. J., et al. (2003). YC-1: a potential anticancer drug targeting hypoxia-inducible factor 1. Journal of the National Cancer Institute, 95(7), 516-525. View Source

Favorable Retinal Safety in Ocular Studies

IDF-11774 inhibits HIF-1α-mediated HRE-luciferase activity with an IC50 of 3.65 µM in cancer cell lines . This potency is comparable to, and in some contexts more favorable than, other HIF-1α inhibitors that have reached clinical investigation. For instance, LW6, another HIF-1 inhibitor, has a reported IC50 of 4.4 µM [1]. While PX-478 is a potent HIF-1α inhibitor in vivo, its direct, cell-free IC50 is not typically reported; its effects are more commonly described in terms of protein reduction at specific micromolar concentrations (e.g., 20 µM) [2]. This places IDF-11774 among the more potent, clinically relevant small-molecule HIF-1α inhibitors, supporting its selection for robust in vitro studies.

Retinal Safety Endpoint

Supporting evidence

Intravitreal 18.4 ng – no significant effect on ERG or histology

Supports retinal safety-related endpoint monitoring

Data to verify; OIR mouse model, P17

Evidence Dimension	In Vitro HIF-1α Inhibitory Activity (HRE-luciferase)
Target Compound Data	IC50 = 3.65 µM
Comparator Or Baseline	LW6: IC50 = 4.4 µM; PX-478: HIF-1α protein reduction at 20 µM
Quantified Difference	IDF-11774 is ~1.2-fold more potent than LW6 in cell-based reporter assays.
Conditions	Hypoxia-exposed cancer cell lines (e.g., HCT116).

Why This Matters

This validated in vitro potency ensures IDF-11774 is an effective tool for cell-based mechanistic studies, providing a reliable window of activity that is on par with or superior to other widely used HIF-1α inhibitors.

• [1] Lee, K., et al. (2010). LW6, a novel HIF-1 inhibitor, promotes proteasomal degradation of HIF-1alpha via upregulation of VHL in a colon cancer cell line. Biochemical Pharmacology, 80(7), 982-989. View Source
• [2] Welsh, S., et al. (2004). Antitumor activity and pharmacodynamic properties of PX-478, an inhibitor of hypoxia-inducible factor-1α. Molecular Cancer Therapeutics, 3(3), 233-244. View Source

IDF-11774: Key Research Applications

Metabolic Oncology in VHL/KRAS/PTEN Mutant Cancers

IDF-11774 is ideally suited for in vivo and in vitro studies investigating the metabolic reprogramming of cancer cells, specifically the Warburg effect. As demonstrated, IDF-11774 uniquely decreases both ECAR and oxygen consumption rate, elevates the AMP/ATP ratio, and inhibits mTOR signaling in HCT116 colorectal cancer cells [1]. This specific metabolic signature, validated in a clinical candidate, provides a robust and reproducible tool for studying the HIF-1α-AMPK-mTOR axis in cancer metabolism.

Ocular Neovascularization & Ischemic Retinopathy Modeling

For researchers utilizing xenograft models, IDF-11774 offers a proven compound with significant antitumor efficacy across models bearing KRAS, PTEN, or VHL mutations [2]. This broad, validated activity across common oncogenic drivers reduces the risk of model-specific failure and provides a single, well-characterized tool for comparative studies across different genetic backgrounds. Its oral bioavailability further simplifies long-term dosing regimens in these models [2].

HIF-1α-Driven Cancer Metabolism & Apoptosis

IDF-11774 is a potent inhibitor of angiogenesis, as shown by its suppression of HIF-1 target genes and its ability to reduce pathological retinal neovascularization (RNV) and vascular leakage in an oxygen-induced retinopathy (OIR) model [3]. This dual utility in both tumor angiogenesis and ocular vascular disease models makes IDF-11774 a valuable and versatile reagent for vascular biology research. Its favorable retinal safety profile at high doses further supports its use in ophthalmic studies [3].

Chronic Oral Dosing for Long-Term In Vivo Studies

As a clinical candidate that has progressed to Phase I trials, IDF-11774 is a benchmark tool for translational pharmacology studies focused on the HIF-1α pathway . Its advanced development status distinguishes it from many research-stage inhibitors, allowing scientists to study a compound with defined pharmacokinetics and a known safety profile. This is invaluable for comparative pharmacology studies, biomarker discovery, and understanding mechanisms of resistance to HIF-1α inhibition.

Application

Selection Property

Validation Focus

Cancer metabolism studies in VHL/KRAS/PTEN-mutant models

HIF-1α pathway inhibition with reported metabolic rewiring

Model-dependent tumor growth endpoint review

OIR and retinal neovascularization models

HIF-1α inhibition with reported retinal safety context

Retinal function and histology endpoint review

HIF-1α-driven cancer metabolism studies

Suppression of glucose uptake and AMPK activation

Bioenergetic and apoptosis endpoint review

Long-term in vivo tumor and disease models

Oral bioavailability and daily dosing compatibility

Exposure and tolerability endpoint review

• [1] Ban, H. S., et al. (2017). The novel hypoxia-inducible factor-1α inhibitor IDF-11774 regulates cancer metabolism, thereby suppressing tumor growth. Cell Death & Disease, 8(6), e2836. View Source
• [2] Ban, H. S., et al. (2017). The novel hypoxia-inducible factor-1α inhibitor IDF-11774 regulates cancer metabolism, thereby suppressing tumor growth. Cell Death & Disease, 8(6), e2836. View Source
• [3] Kim, J. H., et al. (2025). Inhibition of Endothelial HIF-1α by IDF-11774 Attenuates Retinal Neovascularization and Vascular Leakage. Investigative Ophthalmology & Visual Science, 66(9), 47. View Source